Cas no 3529-57-5 (2,1,3-Benzothiadiazole-4-carboxylic Acid)

• Product Name: 2,1,3-Benzothiadiazole-4-carboxylic Acid
• CAS No: 3529-57-5
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• MDL: MFCD05664666
• CID: 295945
• PubChem ID: 2795202
• Update Time: 2025-09-23

2,1,3-Benzothiadiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Benzo[c][1,2,5]thiadiazole-4-carboxylic acid
• 2,1,3-Benzothiadiazole-4-carboxylic acid
• 4-Carboxybenzo-2,1,3-thiadiazole
• benzo[1,2,5]thiadiazole-4-carboxylic acid
• SCHEMBL1338456
• ZGDGZMOKXTUMEV-UHFFFAOYSA-N
• 3529-57-5
• 2,1,3-Benzothiadiazole-2-SIV-4-carboxylicacid
• J-519716
• A874649
• Z1201623175
• 118514-40-2
• FT-0760081
• Thiomorpholine-1.1-dioxide hydrochloride
• SDCCGMLS-0065943.P001
• AS-31405
• MFCD05664666
• 2,1,3-benzothiadiazole-4-carboxylic acid, AldrichCPR
• DTXSID50383577
• AKOS006343719
• Benzo[c][1,2,5]thiadiazole-4-carboxylicAcid
• SY039597
• 1,2,3-Benzothiadiazole-4-carboxylic acid
• EN300-220604
• BDBM50212341
• CHEMBL5287718
• DB-004746
• 2,1,3-Benzothiadiazole-4-carboxylic Acid

• MDL： MFCD05664666
• Inchi： 1S/C7H4N2O2S/c10-7(11)4-2-1-3-5-6(4)9-12-8-5/h1-3H,(H,10,11)
• InChI Key： ZGDGZMOKXTUMEV-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC=C(C(=O)O)C2=N1

Computed Properties

• Exact Mass: 179.99900
• Monoisotopic Mass: 179.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 91.3A^2

Experimental Properties

• Density: 1.608
• Melting Point: 145.5°C
• Boiling Point: 368.748℃/760mmHg
• Flash Point: 176.8°C
• Refractive Index: 1.749
• PSA: 91.32000
• LogP: 1.38950

2,1,3-Benzothiadiazole-4-carboxylic Acid Security Information

• Hazard Category Code： 41-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39